Cas no 1805118-03-9 (6-(Difluoromethyl)-3-fluoro-2-nitropyridine)

• Product Name: 6-(Difluoromethyl)-3-fluoro-2-nitropyridine
• CAS No: 1805118-03-9
• MF: C₆H₃F₃N₂O₂
• MW: 192.095431566238
• CID: 4922566
• Update Time: 2025-11-01

6-(Difluoromethyl)-3-fluoro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-fluoro-2-nitropyridine

• Inchi： 1S/C6H3F3N2O2/c7-3-1-2-4(5(8)9)10-6(3)11(12)13/h1-2,5H
• InChI Key： DBVLKBYSYDDYHT-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)F)=NC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 6-(Difluoromethyl)-3-fluoro-2-nitropyridine

Introduction to 6-(Difluoromethyl)-3-fluoro-2-nitropyridine (CAS No. 1805118-03-9)

6-(Difluoromethyl)-3-fluoro-2-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1805118-03-9, is a fluorinated nitropyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules characterized by the presence of nitrogen in their structure, which often confers unique chemical and biological properties. The specific arrangement of fluorine and nitro substituents on the pyridine ring enhances its reactivity and potential utility in synthetic chemistry and drug development.

The structural motif of 6-(Difluoromethyl)-3-fluoro-2-nitropyridine incorporates two fluorine atoms at the 3-position and 6-position, respectively, along with a nitro group at the 2-position. This configuration makes it a versatile intermediate for constructing more complex molecules. The difluoromethyl group, in particular, is a well-known pharmacophore that can influence metabolic stability, lipophilicity, and binding affinity in drug candidates. The presence of both fluorine and nitro groups introduces multiple sites for functionalization, enabling chemists to tailor the properties of the compound for specific applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal applications. Pyridine derivatives, due to their prevalence in biologically active molecules, have been extensively studied. Among these, fluorinated nitropyridines have emerged as particularly promising scaffolds for drug discovery. The electron-withdrawing nature of the nitro group and the electron-donating effects of the fluorine atoms create a balance of electronic properties that can be exploited in designing molecules with enhanced binding interactions to biological targets.

One of the most compelling aspects of 6-(Difluoromethyl)-3-fluoro-2-nitropyridine is its potential as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. The combination of fluorine and nitro groups in this compound can facilitate interactions with the ATP-binding pockets of kinase domains. Furthermore, the difluoromethyl group has been shown to improve metabolic stability by resisting oxidative degradation, a common issue in drug candidates.

Recent studies have highlighted the utility of fluorinated pyridines in developing antiviral agents. The structural features of 6-(Difluoromethyl)-3-fluoro-2-nitropyridine make it an attractive candidate for inhibiting viral proteases and polymerases. For instance, modifications to this scaffold have been explored in the context of inhibitors for HIV protease, where fluorinated pyridines have demonstrated improved potency and selectivity over non-fluorinated analogs. The ability to fine-tune electronic properties through strategic substitution allows researchers to optimize binding affinities while minimizing off-target effects.

The agrochemical industry has also shown interest in fluorinated nitropyridines due to their potential as herbicides and pesticides. The structural rigidity provided by the pyridine ring, combined with the electron-deficient nature induced by fluorine and nitro groups, makes these compounds effective at disrupting essential biological processes in pests. Specifically, derivatives like 6-(Difluoromethyl)-3-fluoro-2-nitropyridine have been investigated for their ability to inhibit key enzymes involved in plant growth regulation, offering a promising alternative to traditional herbicides.

From a synthetic chemistry perspective, 6-(Difluoromethyl)-3-fluoro-2-nitropyridine serves as an excellent precursor for further functionalization. The presence of multiple reactive sites allows for diverse transformations, including nucleophilic aromatic substitution (SNAr), metal-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, and reduction reactions to introduce amine or alcohol functionalities. These transformations enable the rapid construction of libraries of derivatives for high-throughput screening (HTS) campaigns.

The pharmaceutical industry's reliance on advanced computational methods has further accelerated the development of novel heterocyclic compounds like 6-(Difluoromethyl)-3-fluoro-2-nitropyridine. Molecular modeling techniques predict how modifications to this scaffold will influence its interaction with biological targets based on three-dimensional structures and binding energy calculations. Such predictions guide experimental design by highlighting which regions are most amenable to functionalization while maintaining desired pharmacokinetic properties.

In conclusion,6-(Difluoromethyl)-3-fluoro-2-nitropyridine (CAS No. 1805118-03-9) represents a valuable asset in modern drug discovery programs due to its unique structural features and versatile reactivity. Its potential applications span across multiple therapeutic areas, including oncology, antiviral therapy,and agrochemicals, making it an attractive candidate for further investigation by academic researchers,pharmaceutical companies,and synthetic chemists alike.